2-Cyclopentyl-1-(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-cyclopentyl-1-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H23N3OS/c1-11-16-17-15(20-11)13-7-4-8-18(10-13)14(19)9-12-5-2-3-6-12/h12-13H,2-10H2,1H3
• InChI Key: CMUSJWJHKVGCAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C2CCCN(C2)C(=O)CC3CCCC3
• Molecular Formula: C15H23N3OS
• Molecular Weight: 293.4 g/mol

Description

The compound “2-Cyclopentyl-1-(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)ethanone” is a complex organic molecule. It contains a cyclopentyl group, a piperidinyl group, and a 5-methyl-1,3,4-thiadiazol-2-yl group attached to an ethanone backbone.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

• Research on bicyclic [1,3,4]thiadiazolo[3,2-α]pyrimidine analogues demonstrates a novel synthesis approach, resulting in compounds with significant antimicrobial and antioxidant properties. These compounds have shown noteworthy efficacy against selected microbial and fungal strains, highlighting their potential in developing new antimicrobial agents with antioxidant capabilities (Bhadraiah et al., 2021).

Synthesis and Biological Activities

• A study on the synthesis of new 2-substituted 6-bromo-3-methylthiazolo[3,2-a]-benzimidazole derivatives explored their biological activities, revealing potent immunosuppressive and immunostimulatory effects. These compounds also exhibited significant inhibitory effects on LPS-stimulated NO generation and showed promising cytotoxicity against several cancer cell lines, indicating their potential in cancer research and therapy (Abdel‐Aziz et al., 2011).

Antiviral Activity

• The synthesis and antiviral activity of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and related derivatives were investigated, revealing their potential against HSV1 and HAV-MBB. This research provides a foundation for the development of new antiviral agents (Attaby et al., 2006).

Cytotoxic Studies

• The synthesis and characterization of 1-(4-(6-Fluorobenzo[d] isoxazol-3-yl) piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl) ethanone led to the discovery of compounds with notable cytotoxicity, opening avenues for their use in drug delivery and cancer research (Govindhan et al., 2017).

Antimicrobial and Cytotoxic Evaluation

• New imidazole-based heterocycles were synthesized and evaluated for their antimicrobial, antioxidant, anti-hemolytic, and cytotoxic activities. Some compounds showed excellent antibacterial activity, and others were identified as potent antioxidants and cytotoxic agents, highlighting their therapeutic potential (Abdel-Wahab et al., 2011).